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Compound of Interest

Compound Name: 1,3,5-Tris(4-bromophenyl)benzene

Cat. No.: B1296842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3,5-Tris(4-bromophenyl)benzene is a star-shaped, trifunctional aromatic organic compound

with the chemical formula C₂₄H₁₅Br₃.[1] Its unique trigonal geometry makes it a crucial building

block in supramolecular chemistry and materials science.[2] This guide provides an in-depth

overview of its chemical properties, synthesis, and applications, with a focus on its role in the

development of advanced materials such as Covalent Organic Frameworks (COFs) and

organic electronics.[1][3]

Chemical and Physical Properties
1,3,5-Tris(4-bromophenyl)benzene is a white to light yellow crystalline solid at room

temperature.[3][4] It is a halogenated aromatic monomer that is soluble in common organic

solvents like chloroform but insoluble in water.[5] The key physical and chemical properties are

summarized in the tables below.
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Property Value Reference

Molecular Formula C₂₄H₁₅Br₃

Molecular Weight 543.09 g/mol

CAS Number 7511-49-1

Appearance
White to light yellow to light

orange powder/crystal
[4]

Melting Point 261-265 °C

Spectroscopic Data
Spectrum Data Reference

¹H NMR (CDCl₃, 500 MHz)

δ 7.70 (s, 3H), 7.62 (d, J = 8.5

Hz, 6H), 7.56 (d, J = 8.5 Hz,

6H)

[5]

¹³C NMR (CDCl₃, 125 MHz)
δ 141.7, 139.9, 132.3, 129.0,

125.2, 122.4
[5]

IR (KBr)
νmax= 3043, 1595, 1489,

1379, 1075, 1007, 809 cm⁻¹
[5]

Synthesis and Reactivity
The synthesis of 1,3,5-Tris(4-bromophenyl)benzene is primarily achieved through the

cyclotrimerization of 4-bromoacetophenone. This reaction typically involves heating the

precursor in the presence of a catalyst.

Experimental Protocol: Synthesis via Cyclotrimerization
Materials:

4-Bromoacetophenone

Ethanol
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Water

Surface modified nanoclinoptilolite (catalyst)

Procedure:

To a small test tube, add 4-bromoacetophenone (1 mmol) and the surface-modified

nanoclinoptilolite catalyst (0.01 g).

Stir the reaction mixture at 100 °C for 3 hours.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

Upon completion, add hot ethanol to the reaction mixture.

Isolate the insoluble catalyst by simple filtration.

Concentrate the filtrate under reduced pressure.

Recrystallize the crude product from an ethanol:water (3:1) mixture to obtain pure 1,3,5-
Tris(4-bromophenyl)benzene.

The reactivity of 1,3,5-Tris(4-bromophenyl)benzene is dominated by the three bromine

atoms, which serve as reactive sites for various cross-coupling reactions. This trifunctionality

allows it to act as a node in the construction of larger, porous, and highly ordered structures.[2]

A key reaction is the Suzuki coupling, where the bromophenyl groups react with boronic acids

in the presence of a palladium catalyst to form new carbon-carbon bonds.[2] This reactivity is

fundamental to its application in the synthesis of COFs and other advanced materials. The

bromine atoms are electron-withdrawing, which deactivates the phenyl rings towards

electrophilic substitution.[6]

Applications in Materials Science
The unique star-shaped structure and trifunctional reactivity of 1,3,5-Tris(4-
bromophenyl)benzene make it a valuable component in the synthesis of advanced materials.

Covalent Organic Frameworks (COFs)
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1,3,5-Tris(4-bromophenyl)benzene is a key building block for the synthesis of two-

dimensional (2D) and three-dimensional (3D) Covalent Organic Frameworks (COFs).[1][3] The

three bromine atoms allow for the formation of a rigid, porous, and crystalline network through

covalent bonds. These COFs exhibit high thermal stability and large surface areas, making

them suitable for applications in gas storage, separation, and catalysis.[3] The on-surface

synthesis of 2D COFs from this monomer has been demonstrated on various substrates,

including graphite, copper, and silver.[7]

Organic Electronics
This compound is also utilized as a precursor in the fabrication of materials for organic

electronics, such as organic light-emitting diodes (OLEDs).[1][3] By modifying the bromophenyl

groups through cross-coupling reactions, new molecules with tailored electronic properties can

be synthesized. These materials can be designed to have high electron mobility and specific

emission characteristics, leading to the development of highly efficient OLEDs.[1]

Visualizing Synthetic Pathways
The following diagrams illustrate the synthesis of 1,3,5-Tris(4-bromophenyl)benzene and its

subsequent use in the formation of a Covalent Organic Framework.

Synthesis of 1,3,5-Tris(4-bromophenyl)benzene
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Caption: Synthesis of 1,3,5-Tris(4-bromophenyl)benzene.
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Formation of a Covalent Organic Framework
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Caption: Formation of a Covalent Organic Framework.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1296842#1-3-5-tris-4-bromophenyl-benzene-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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